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Compound of Interest

Compound Name: 2,5-Furandicarboxylic acid

Cat. No.: B016224 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 2,5-Furandicarboxylic acid (FDCA). The following

procedures and recommendations are designed to ensure safe handling, storage, and disposal

of this compound in a laboratory setting.

Hazard Identification and Classification
2,5-Furandicarboxylic acid is classified as a hazardous substance, and it is essential to be

aware of its potential risks before handling. The primary hazards are summarized in the table

below.
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Hazard
Classification

GHS Code Description Citations

Serious Eye Irritation H319
Causes serious eye

irritation.
[1][2][3][4]

Skin Irritation H315
May cause skin

irritation.
[3][4]

Respiratory Tract

Irritation
H335

May cause respiratory

irritation.
[3][4]

Combustible Dust -

The product in its

delivered form is not

capable of dust

explosion; however,

the enrichment of fine

dust can lead to the

danger of dust

explosion.

[1]

Personal Protective Equipment (PPE)
The selection of appropriate Personal Protective Equipment (PPE) is critical to minimize

exposure and ensure personal safety when handling 2,5-Furandicarboxylic acid. The

following table outlines the recommended PPE for various laboratory operations.
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Body Part
PPE
Recommendation

Standard Citations

Eyes/Face

Safety glasses with

side-shields or

goggles. A face shield

may be required for

operations with a high

risk of splashing or

dust generation.

ANSI Z87.1 or

European Standard

EN166

[1][2][5][6]

Hands

Chemical-resistant

gloves (e.g., nitrile or

butyl rubber). Inspect

gloves for integrity

before use.

- [1][2][6]

Body

Laboratory coat. A

Nomex® lab coat over

cotton clothing is

recommended for

added protection.

Ensure the lab coat is

buttoned and fits

properly.

- [5]

Respiratory

For operations that

may generate dust, a

NIOSH-approved

respirator with a

particulate filter (e.g.,

N95) is

recommended. Use in

a well-ventilated area

or under a chemical

fume hood.

EN 143 [1][5][6]
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Feet

Closed-toe, closed-

heel shoes that cover

the entire foot.

- [5]

Operational and Handling Plan
Adherence to proper handling procedures is paramount to prevent accidents and exposure.

General Handling Precautions:

Always work in a well-ventilated area, preferably within a chemical fume hood, especially

when handling the solid powder to minimize dust inhalation.[1][2][4]

Avoid contact with eyes, skin, and clothing.[2][4]

Prevent the formation and accumulation of dust.[1][2]

Wash hands thoroughly with soap and water after handling and before eating, drinking, or

smoking.[1][2]

Keep containers tightly closed when not in use.[2]

Step-by-Step Handling Procedure (for weighing and preparing solutions):

Preparation: Before starting, ensure the work area is clean and uncluttered. Confirm that all

necessary PPE is available and in good condition.

Weighing (Solid FDCA):

Perform all weighing operations within a chemical fume hood or a ventilated balance

enclosure to control dust.

Use a spatula to carefully transfer the solid FDCA to a tared weighing vessel. Avoid

scooping in a manner that creates airborne dust.

Clean any spills on the balance immediately using a brush and dustpan.
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Solution Preparation:

Slowly add the weighed solid FDCA to the solvent in a suitable container (e.g., beaker or

flask).

Stir the mixture gently to dissolve the solid. If necessary, use a magnetic stirrer at a speed

that does not cause splashing.

If heating is required to dissolve the acid, do so in a controlled manner (e.g., using a hot

plate with a stirrer) within the fume hood.

Spill and Emergency Procedures
In the event of a spill or accidental exposure, immediate and appropriate action is necessary.

Spill Cleanup:

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.

Communicate: Inform your supervisor and colleagues about the spill.

Protect: Wear the appropriate PPE, including respiratory protection, before attempting to

clean the spill.

Contain and Clean (Solid Spill):

For small spills, carefully sweep or scoop up the solid material and place it into a labeled,

sealed container for disposal.[2]

Avoid actions that could generate dust. Do not use a vacuum cleaner unless it is

specifically designed for hazardous dust collection.

Ventilate: After the spill has been cleaned, ventilate the area thoroughly.[1]

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Seek
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immediate medical attention.[2][4]

Skin Contact: Remove contaminated clothing and wash the affected area immediately with

plenty of soap and water for at least 15 minutes. If skin irritation persists, seek medical

attention.[2][4]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek medical attention if symptoms occur.[4]

Ingestion: Do not induce vomiting. Rinse mouth with water. Never give anything by mouth to

an unconscious person. Seek medical advice.[4]

Disposal Plan
Proper disposal of 2,5-Furandicarboxylic acid and its containers is essential to prevent

environmental contamination.

Waste Collection: Collect all waste material (spilled solid, contaminated PPE, etc.) in a

clearly labeled, sealed, and appropriate container.

Disposal: Dispose of the chemical waste in accordance with all applicable federal, state, and

local environmental regulations. Do not dispose of it down the drain or in the regular trash.[1]

Container Disposal: Empty containers may retain product residue. Follow all hazard

warnings and handle empty containers as if they were full.

PPE Selection Workflow
The following diagram illustrates the logical workflow for selecting the appropriate personal

protective equipment when handling 2,5-Furandicarboxylic acid.
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Hazard Assessment

Solid (Powder) Handling

Solution Handling

Start: Handling FDCA

Assess Task and Potential Exposure
(e.g., weighing, solution prep, transfer)

Form of FDCA?

Required PPE:
- Safety Goggles/Face Shield

- Nitrile Gloves
- Lab Coat

- N95 Respirator (in fume hood)

Solid/Powder

Required PPE:
- Safety Glasses/Goggles

- Nitrile Gloves
- Lab Coat

Solution

Proceed with Task

Risk of Splash?

Add Face Shield

Yes

No
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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